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For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a detailed guide for the in-furrow application of

Inpyrfluxam, a succinate dehydrogenase inhibitor (SDHI) fungicide belonging to FRAC Group

7.[1][2][3] Inpyrfluxam is effective against Rhizoctonia species that cause seed decay,

seedling damping-off, and root rot.[1][2][3][4] This document outlines the necessary techniques,

experimental protocols for efficacy evaluation, and data presentation for research purposes.

Application Notes
Inpyrfluxam is registered for in-furrow application at the time of planting for several crops,

including field corn, sweet corn, and popcorn.[1] The active ingredient provides protection

against key soil-borne pathogens, contributing to improved plant stand and vigor.

Product Information
Valent U.S.A. LLC markets Inpyrfluxam under brand names such as Excalia® and Zeltera®

Fungicide.[1] Formulations are typically suspension concentrates (SC) designed for soil

application.[2][3]

Application Rates
The application rate for in-furrow treatment is crucial for efficacy and crop safety. The

recommended rates for corn are summarized in the table below.
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Crop Application Rate (Active Ingredient)

Corn (Field, Sweet, Pop) 0.044 - 0.089 lbs. a.i./Acre

It is imperative to consult the specific product label for precise application rates and

instructions.

Application Equipment and Carrier Volume
In-furrow applications of Inpyrfluxam should be made using calibrated equipment to ensure

accurate and uniform delivery.

Application Method: Apply as a spray into the open seed furrow.

Carrier: Water is the recommended carrier. The total application volume should be sufficient

to ensure thorough coverage of the seed and surrounding soil in the furrow. While specific

carrier volumes for Inpyrfluxam in-furrow are not consistently detailed in public literature, a

common recommendation for liquid in-furrow applications is a minimum of 5 gallons per

acre.

Equipment Calibration: Proper calibration of application equipment is essential to deliver the

correct dosage. This involves verifying the output of nozzles at a given pressure and travel

speed.

Compatibility with Fertilizers and Other Products
While the application of fungicides with in-furrow starter fertilizers is a common practice,

specific data on the compatibility of Inpyrfluxam with various liquid starter fertilizers is limited

in the reviewed literature. Some general guidelines suggest that certain fungicides may not be

compatible with liquid fertilizers.

It is critical to perform a jar test to determine the compatibility of Inpyrfluxam with any tank-mix

partners, including liquid fertilizers, before application. To conduct a jar test, mix the products in

the same proportions as they will be used in the spray tank. Observe the mixture for any signs

of incompatibility, such as the formation of precipitates, separation, or changes in viscosity.
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This section outlines a protocol for evaluating the efficacy of in-furrow applied Inpyrfluxam for

the control of Rhizoctonia root rot in corn.

Experimental Design and Setup
Design: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: To be determined based on available land and equipment, but should be sufficient

to obtain meaningful yield data (e.g., four rows, 20-30 feet long).

Treatments:

Untreated Control (UTC)

Inpyrfluxam at a low rate (e.g., 0.044 lbs. a.i./A)

Inpyrfluxam at a high rate (e.g., 0.089 lbs. a.i./A)

Standard commercial fungicide (positive control)

Inoculation (if necessary): If the trial is conducted in a field with low natural disease pressure,

artificial inoculation with Rhizoctonia solani may be necessary to ensure adequate disease

development for evaluation.

Application of Treatments
Treatments should be applied at planting using a calibrated planter-mounted spray system. The

system should be designed to deliver a continuous stream of the fungicide solution into the

open furrow, directly over the seed.

Data Collection
The following parameters should be collected to evaluate the efficacy of the treatments:

Plant Stand Counts: Record the number of emerged plants in a designated length of the

center rows of each plot at a set time after planting (e.g., 14 and 28 days after planting).

Seedling Vigor: Assess seedling vigor using a visual rating scale (e.g., 1-9, where 1 = poor

vigor and 9 = excellent vigor) at the same time as stand counts.
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Disease Severity: At a predetermined time after planting (e.g., 4-6 weeks), carefully excavate

a set number of plants from each plot and rate the roots for Rhizoctonia root rot severity. A

common rating scale is as follows:

Rating
Description of Root Discoloration and
Decay

1 <2% of root surface affected

2 2-10% of root surface affected

3 11-50% of root surface affected

4 >50% of root surface affected

5 Dead plant

Source: Adapted from Sumner and Minton,

1989.[5][6][7]

Yield: Harvest the center two rows of each plot and determine the grain yield, adjusted to a

standard moisture content (e.g., 15.5%).

Statistical Analysis
Data should be subjected to Analysis of Variance (ANOVA) using appropriate statistical

software (e.g., SAS, R). The choice of statistical model should be appropriate for the

experimental design (e.g., PROC GLIMMIX in SAS for a randomized complete block design).[8]

[9] Mean separation tests (e.g., Fisher's Protected LSD, Tukey's HSD) should be used to

determine significant differences between treatment means at a specified alpha level (e.g., α =

0.05).[10]

Visualizations
The following diagrams illustrate the logical workflow of the experimental protocol and the

mode of action of Inpyrfluxam.
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Caption: Experimental workflow for evaluating in-furrow Inpyrfluxam efficacy.
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Caption: Inpyrfluxam's mode of action via inhibition of succinate dehydrogenase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.apsnet.org/publications/phytopathology/backissues/Documents/1982Articles/Phyto72n01_86.PDF
https://www.apsnet.org/publications/phytopathology/backissues/Documents/1989Articles/Phyto79n09_934.pdf
https://www.sbreb.org/wp-content/uploads/2018/09/06-Crop-Rotation-effects-on-R-solani.pdf
https://dr.lib.iastate.edu/bitstreams/dc6fd68e-1f57-4a98-926c-e48de28f19cf/download
https://indianafieldcroppathology.com/wp-content/uploads/2023/06/BP-Extension-Applied-Research-on-Field-Crop-Disease-2022.pdf
https://apsjournals.apsnet.org/doi/10.1094/PHP-06-18-0030-RS
https://www.benchchem.com/product/b6594776#techniques-for-in-furrow-application-of-inpyrfluxam
https://www.benchchem.com/product/b6594776#techniques-for-in-furrow-application-of-inpyrfluxam
https://www.benchchem.com/product/b6594776#techniques-for-in-furrow-application-of-inpyrfluxam
https://www.benchchem.com/product/b6594776#techniques-for-in-furrow-application-of-inpyrfluxam
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6594776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

